Cas no 1804096-96-5 (Methyl 2-bromo-6-(2-bromopropanoyl)benzoate)

• Product Name: Methyl 2-bromo-6-(2-bromopropanoyl)benzoate
• CAS No: 1804096-96-5
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4950762
• Update Time: 2025-05-22

Methyl 2-bromo-6-(2-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(2-bromopropanoyl)benzoate

• Inchi： 1S/C11H10Br2O3/c1-6(12)10(14)7-4-3-5-8(13)9(7)11(15)16-2/h3-6H,1-2H3
• InChI Key： NKJOACBOOYKCJH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(=O)OC)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-6-(2-bromopropanoyl)benzoate

Professional Introduction of Methyl 2-bromo-6-(2-bromopropanoyl)benzoate (CAS No. 1804096-96-5)

Methyl 2-bromo-6-(2-bromopropanoyl)benzoate, with the CAS registry number 1804096-96-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is notable for its unique structural features, which include a benzoate backbone substituted with bromine atoms at specific positions, as well as a propanoyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The benzoate moiety in Methyl 2-bromo-6-(2-bromopropanoyl)benzoate serves as the central framework of the molecule. The substitution pattern on the benzene ring—specifically, the bromine atoms at positions 2 and 6—plays a crucial role in determining its reactivity and stability. Bromine substitution is known to activate certain positions on the aromatic ring for further chemical transformations, making this compound a versatile building block in organic synthesis. Recent studies have highlighted the potential of such brominated benzoates in the development of advanced materials, including high-performance polymers and optoelectronic devices.

The propanoyl group attached to position 6 of the benzene ring introduces additional functional diversity to the molecule. This group consists of a three-carbon chain with a carbonyl group at one end, which can participate in various chemical reactions such as nucleophilic acyl substitution or condensation reactions. The combination of this propanoyl group with the brominated benzoate structure creates a compound that is both reactive and stable under controlled conditions. Researchers have explored its use in synthesizing bioactive molecules, where precise control over substitution patterns is essential for achieving desired pharmacological properties.

From a synthetic perspective, Methyl 2-bromo-6-(2-bromopropanoyl)benzoate can be prepared through a series of well-established organic reactions. These include Friedel-Crafts acylation, bromination, and esterification steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and product purity.

In terms of physical properties, Methyl 2-bromo-6-(2-bromopropanoyl)benzoate exhibits a melting point that is consistent with other brominated aromatic compounds. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for solution-based reactions. The compound's UV-Vis spectrum reveals strong absorption bands due to conjugation within the aromatic system and the propanoyl group, which are valuable for applications in photonic materials.

Recent research has focused on leveraging the unique properties of Methyl 2-bromo-6-(2-bromopropanoyl)benzoate in drug discovery efforts. Its structure has been utilized as a scaffold for designing inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have demonstrated that derivatives of this compound can modulate kinase activity by binding to specific pockets within these enzymes.

Beyond pharmaceutical applications, Methyl 2-bromo-6-(2-bromopropanoyl)benzoate has shown promise in materials science. Its ability to form self-assembled monolayers on surfaces has been explored for potential use in nanotechnology applications. Additionally, its electronic properties make it a candidate for inclusion in organic semiconductors used in flexible electronics.

In conclusion, Methyl 2-bromo-6-(2-bromopropanoyl)benzoate (CAS No. 1804096-96-5) is a multifaceted compound with significant potential across diverse fields. Its unique structural features enable it to serve as both a valuable intermediate in organic synthesis and a functional material for advanced technologies. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.